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Compound of Interest

Compound Name: CAY10698

Cat. No.: B161302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the preparation, storage,

and handling of CAY10698 stock solutions in Dimethyl Sulfoxide (DMSO). CAY10698 is a

potent and selective inhibitor of 12-Lipoxygenase (12-LOX), a key enzyme in inflammatory

pathways.

Introduction
CAY10698 is a valuable research tool for studying the role of 12-LOX in various physiological

and pathological processes.[1][2] Proper preparation and storage of stock solutions are critical

for ensuring the compound's stability and obtaining reliable and reproducible experimental

results. This guide outlines the necessary steps for preparing a 10 mM stock solution of

CAY10698 in DMSO, along with essential safety and handling information.

Quantitative Data Summary
The following table summarizes the key quantitative data for CAY10698.
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Parameter Value Reference

Molecular Weight 391.5 g/mol [3][4][5]

Solubility in DMSO 20 mg/mL [3][4]

CAS Number 684236-01-9 [1][3][4][5]

IC₅₀ for 12-LOX 5.1 µM [1][2]

Experimental Protocols
Materials and Equipment

CAY10698 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, molecular biology grade

Sterile microcentrifuge tubes or vials (amber or protected from light)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CAY10698 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10698 in DMSO.

1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of CAY10698 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
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For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 391.5 g/mol = 3.915 mg

2. Weighing the Compound:

Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out the calculated amount of CAY10698 powder into the tube.

3. Dissolving the Compound:

Add the appropriate volume of anhydrous DMSO to the tube containing the CAY10698
powder.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g., in

a 37°C water bath for a few minutes) may be used to aid dissolution if necessary. Visually

inspect the solution to ensure no particulates are present.

4. Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected (amber) tubes. This minimizes freeze-thaw cycles and protects the compound

from light degradation.

Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[2] One source suggests stability for up to 2 weeks at 4°C in

DMSO.[1] As a powder, CAY10698 can be stored for at least 2 years at -20°C.[4]

Experimental Workflow
The following diagram illustrates the workflow for preparing the CAY10698 stock solution.
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Caption: Workflow for CAY10698 stock solution preparation.

CAY10698 Mechanism of Action: Inhibition of the 12-
Lipoxygenase Pathway
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CAY10698 is a selective inhibitor of 12-Lipoxygenase (12-LOX).[2] The 12-LOX enzyme

catalyzes the conversion of arachidonic acid to 12-hydroperoxyeicosatetraenoic acid (12-

HpETE), which is subsequently reduced to 12-hydroxyeicosatetraenoic acid (12-HETE). 12-

HETE is a lipid mediator involved in various signaling pathways that contribute to inflammation,

oxidative stress, and other pathological processes.[6][7] By inhibiting 12-LOX, CAY10698
blocks the production of these pro-inflammatory mediators.

The following diagram illustrates the simplified 12-Lipoxygenase signaling pathway and the

point of inhibition by CAY10698.
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Caption: Inhibition of the 12-LOX pathway by CAY10698.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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